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Compound of Interest

Compound Name: LAS38096

Cat. No.: B7969998 Get Quote

In-Depth Technical Guide: LAS38096
For Researchers, Scientists, and Drug Development Professionals

Introduction
LAS38096 is a potent, selective, and efficacious antagonist of the A2B adenosine receptor.[1]

Its chemical name is 4-furan-2-yl-N-pyridin-3-yl-5-pyrimidin-4-ylpyrimidin-2-amine.[1] This

document provides a comprehensive overview of the chemical structure, properties,

mechanism of action, and key experimental data related to LAS38096, designed to serve as a

technical resource for researchers in pharmacology and drug development.

Chemical Structure and Physicochemical Properties
The chemical identity and fundamental properties of LAS38096 are summarized below.

Chemical Structure
IUPAC Name: 4-furan-2-yl-N-pyridin-3-yl-5-pyrimidin-4-ylpyrimidin-2-amine[1]

CAS Number: 851371-22-7[1]

Chemical Formula: C₁₇H₁₂N₆O[1]

Molecular Weight: 316.32 g/mol

InChI Key: YRPIMMMBNUUYLG-UHFFFAOYSA-N
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SMILES: c1cc(cnc1)Nc2ncc(-c3ccncn3)c(-c4ccco4)n2

Physicochemical Properties
A summary of the available physicochemical data for LAS38096 is presented in Table 1.

Property Value Source

Molecular Formula C₁₇H₁₂N₆O

Molecular Weight 316.32 g/mol

Solubility Soluble in DMSO

Storage and Stability

Stable for weeks at ambient

temperature. For long-term

storage, -20°C is

recommended. For short-term

storage (days to weeks), 0-4°C

is suitable. The compound

should be stored dry and in the

dark.

Shelf Life >2 years if stored properly.

No publicly available data was found for pKa, LogP, and aqueous solubility.

Mechanism of Action and Signaling Pathway
LAS38096 functions as a competitive antagonist at the A2B adenosine receptor. This receptor

is a G-protein coupled receptor (GPCR) that, upon activation by its endogenous ligand

adenosine, couples to the Gs alpha subunit (Gαs). This activation stimulates adenylyl cyclase,

leading to an increase in intracellular cyclic adenosine monophosphate (cAMP) levels. As an

antagonist, LAS38096 binds to the A2B receptor but does not elicit a response, thereby

blocking the binding of adenosine and inhibiting the downstream signaling cascade.

Signaling Pathway Diagram
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Caption: A2B Adenosine Receptor Signaling Pathway and LAS38096 Inhibition.

Biological Activity and Pharmacological Profile
LAS38096 exhibits high affinity and selectivity for the A2B adenosine receptor.

Receptor Binding Affinity and Selectivity
The binding affinity and selectivity of LAS38096 for various adenosine receptor subtypes are

summarized in Table 2.

Receptor Subtype Binding Affinity (Ki) Selectivity (IC50) Source

A2B 17 nM -

A1 - > 1000 nM

A2A - > 2500 nM

A3 - > 1000 nM

Pharmacokinetic data for LAS38096, including oral bioavailability, half-life, and metabolism, are

not publicly available in the searched resources.
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Key Experimental Protocols
Detailed methodologies for the characterization of A2B receptor antagonists like LAS38096
typically involve radioligand binding assays and functional assays to measure cAMP

accumulation. The following are representative protocols.

Radioligand Binding Assay
This assay is used to determine the binding affinity (Ki) of a compound for a specific receptor.

Objective: To determine the concentration of LAS38096 that displaces 50% of a specific

radioligand from the A2B adenosine receptor.

Materials:

Cell membranes expressing the human A2B adenosine receptor.

Radioligand (e.g., [³H]PSB-603).

LAS38096.

Assay buffer (e.g., 50 mM Tris-HCl, pH 7.4).

Non-specific binding control (e.g., a high concentration of a known A2B antagonist).

Glass fiber filters.

Scintillation fluid.

Procedure:

Prepare serial dilutions of LAS38096.

In a 96-well plate, combine the cell membranes, radioligand, and either a dilution of

LAS38096 or the vehicle control.

For determination of non-specific binding, a separate set of wells should contain the cell

membranes, radioligand, and the non-specific binding control.
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Incubate the plate to allow the binding to reach equilibrium.

Terminate the reaction by rapid filtration through the glass fiber filters using a cell harvester.

Wash the filters with ice-cold assay buffer to remove unbound radioligand.

Place the filters in scintillation vials with scintillation fluid.

Measure the radioactivity using a scintillation counter.

Calculate the specific binding by subtracting the non-specific binding from the total binding.

Determine the IC50 value of LAS38096 and calculate the Ki value using the Cheng-Prusoff

equation.

Prepare serial dilutions
of LAS38096

Incubate membranes,
radioligand, and LAS38096

Rapid filtration to
separate bound and free ligand

Wash filters to remove
non-specific binding

Measure radioactivity
with scintillation counter

Calculate IC50 and Ki values
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Caption: Workflow for a Radioligand Binding Assay.

cAMP Accumulation Assay
This functional assay measures the ability of an antagonist to inhibit agonist-induced

production of cAMP.

Objective: To determine the potency (IC50) of LAS38096 in blocking the A2B receptor-

mediated increase in intracellular cAMP.

Materials:

Whole cells expressing the human A2B adenosine receptor (e.g., HEK293 cells).

A2B receptor agonist (e.g., NECA).

LAS38096.

Phosphodiesterase (PDE) inhibitor (to prevent cAMP degradation).

Cell lysis buffer.

cAMP detection kit (e.g., HTRF or ELISA-based).

Procedure:

Seed the cells in a multi-well plate and allow them to adhere.

Pre-treat the cells with varying concentrations of LAS38096 for a specified duration.

Stimulate the cells with an A2B receptor agonist (at its EC80 concentration) in the presence

of a PDE inhibitor.

Lyse the cells to release intracellular cAMP.

Measure the cAMP concentration using the detection kit according to the manufacturer's

instructions.
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Generate a dose-response curve for LAS38096 and determine its IC50 value.

Seed cells expressing
A2B receptor
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Stimulate with A2B agonist
and PDE inhibitor

Lyse cells to release
intracellular cAMP

Measure cAMP concentration

Determine IC50 value
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Caption: Workflow for a cAMP Accumulation Assay.

Conclusion
LAS38096 is a well-characterized A2B adenosine receptor antagonist with high potency and

selectivity. Its mechanism of action through the inhibition of the Gs-cAMP signaling pathway

makes it a valuable tool for studying the physiological and pathological roles of the A2B

receptor. The provided information on its chemical properties and representative experimental

protocols offers a solid foundation for further research and development involving this
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compound. Further investigation into its pharmacokinetic and in vivo efficacy is warranted to

fully elucidate its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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